Cas no 2228344-38-3 (3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid
• CAS No: 2228344-38-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5946062
• PubChem ID: 165836472
• Update Time: 2025-06-08

3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid
• EN300-1751752
• 2228344-38-3

• Inchi： 1S/C10H14O3S/c1-2-3-7-4-5-9(14-7)8(11)6-10(12)13/h4-5,8,11H,2-3,6H2,1H3,(H,12,13)
• InChI Key： KWOIHDFXNMAKOZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CC(=O)O)O)CCC

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid

Comprehensive Overview of 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid (CAS No. 2228344-38-3): Properties, Applications, and Research Insights

The compound 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid (CAS No. 2228344-38-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its unique thiophene ring and hydroxypropanoic acid moiety, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular structure combines a propyl-substituted thiophene with a β-hydroxy acid functional group, which is often associated with bioactive potential.

In recent years, the demand for heterocyclic compounds like 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for drug synthesis, especially in the development of anti-inflammatory agents and metabolic modulators. The thiophene ring, a common motif in FDA-approved drugs, contributes to its pharmacokinetic properties, while the hydroxy acid group may enhance solubility and bioavailability.

The synthesis of CAS No. 2228344-38-3 typically involves multi-step organic reactions, including cross-coupling and ester hydrolysis. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for high-value applications.

From an industrial perspective, 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid aligns with the growing trend toward sustainable chemistry. Its potential use in biodegradable polymers and green solvents has been investigated, addressing global concerns about environmental impact. Additionally, its role in flavor and fragrance formulations highlights its cross-industry relevance.

Frequently asked questions about this compound include: "What are the biological activities of 3-hydroxy-3-(5-propylthiophen-2-yl)propanoic acid?" and "How does the propylthiophene moiety influence its chemical reactivity?" Current studies suggest interactions with enzyme targets such as dehydrogenases and kinases, though further in vivo validation is needed. The compound’s logP and pKa values are also key parameters for researchers optimizing drug-like properties.

In summary, CAS No. 2228344-38-3 represents a promising candidate for interdisciplinary research. Its structural features bridge organic synthesis, medicinal chemistry, and materials science, offering ample opportunities for innovation. As the scientific community continues to explore thiophene derivatives, this compound stands out for its balanced lipophilicity and hydrogen-bonding capacity, positioning it as a valuable tool for future breakthroughs.